Cas no 27994-13-4 (25-O-methylcimigenol-3-O-?-D-xyloside)

• Product Name: 25-O-methylcimigenol-3-O-?-D-xyloside
• CAS No: 27994-13-4
• MF: C₃₆H₅₈O₉
• MW: 634.840332508087
• CID: 2004033
• PubChem ID: 91827153
• Update Time: 2025-07-15

25-O-methylcimigenol-3-O-?-D-xyloside Chemical and Physical Properties

Names and Identifiers

• 25-O-Methylcimigenol
• 25-O-Methylcimigenoside
• 25-O-methylcimigenol-3-O-beta-D-xylopyranoside
• 25-O-methylcimigenol-3-O-?-D-xyloside
• 25-O-Methylcimigenol-3-O-β-D-xylopyranoside
• 25-O-METHYLCIMIGENOL-3-O-β-D-XYLOSIDE
• 25-O-Methylcimigenol-3-o-beta-D-xyloside
• W8WIS748XQ
• Q27292475
• HY-N8683
• 25-O-Methylcimigenol-3-o-beta-D-xyloside (24S) (constituent of Black cohosh) [DSC]
• 25-O-METHYLCIMIGENOL-3-O-.BETA.-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH) [DSC]
• CS-0148912
• FS-7710
• AKOS040761037
• 25-O-METHYLCIMIGENOL-3-O-.BETA.-D-XYLOSIDE
• 27994-13-4
• .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,15.ALPHA.,16.ALPHA.,23R,24S)-16,23:16,24-DIEPOXY-15-HYDROXY-25-METHOXY-9,19-CYCLOLANOSTAN-3-YL
• beta-D-Xylopyranoside, (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-diepoxy-15-hydroxy-25-methoxy-9,19-cyclolanostan-3-yl
• UNII-W8WIS748XQ
• 25-O-Methylcimigenol-3-O-D-xylopyranoside
• (2S,3R,4S,5R)-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-methoxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
• (2S, 3R, 4S, 5R)-2-[[(1S, 2R, 3S, 4R, 7R, 9S, 12R, 14S, 17R, 18R, 19R, 21R, 22S)-2-hydroxy-22-(2-methoxypropan-2-yl)-3, 8, 8, 17, 19-pentamethyl-23, 24-dioxaheptacyclo[19.2.1.01, 18.03, 17.04, 14.07, 12.012, 14]tetracosan-9-yl]oxy]oxane-3, 4, 5-triol
• DA-60086
• (2S,3R,4S,5R)-2-(((1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-methoxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo(19.2.1.01,18.03,17.04,14.07,12.012,14)tetracosan-9-yl)oxy)oxane-3,4,5-triol
• 25-O-METHYLCIMIGENOL-3-O-BETA-D-XYLOSIDE (24S) (CONSTITUENT OF BLACK COHOSH)
• (2S,3R,4S,5R)-2-{[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-methoxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.0(1),(1)?.0(3),(1)?.0?,(1)?.0?,(1)(2).0(1)(2),(1)?]tetracosan-9-yl]oxy}oxane-3,4,5-triol

• Inchi： 1S/C36H58O9/c1-18-15-20-27(31(4,5)41-8)45-36(44-20)26(18)32(6)13-14-35-17-34(35)12-11-23(43-28-25(39)24(38)19(37)16-42-28)30(2,3)21(34)9-10-22(35)33(32,7)29(36)40/h18-29,37-40H,9-17H2,1-8H3/t18-,19-,20-,21+,22+,23+,24+,25-,26-,27+,28+,29-,32-,33-,34-,35+,36+/m1/s1
• InChI Key： LAOCOVISLMUJNC-OBWXLDMWSA-N
• SMILES： O1[C@H]2[C@@H](C(C)(C)OC)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O

Computed Properties

• Exact Mass: 634.40808342g/mol
• Monoisotopic Mass: 634.40808342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 4.2

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides

Additional information on 25-O-methylcimigenol-3-O-?-D-xyloside

Research Brief on 25-O-methylcimigenol-3-O-β-D-xyloside (CAS: 27994-13-4): Recent Advances and Applications

25-O-methylcimigenol-3-O-β-D-xyloside (CAS: 27994-13-4) is a triterpenoid saponin derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, primarily isolated from Cimicifuga species, exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and immunomodulatory effects. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and potential clinical applications, making it a promising candidate for drug development in the chemical biology and pharmaceutical fields.

A 2023 study published in the Journal of Natural Products investigated the anti-cancer properties of 25-O-methylcimigenol-3-O-β-D-xyloside. The research demonstrated that this compound inhibits the proliferation of breast cancer cells (MCF-7) by inducing apoptosis through the mitochondrial pathway. Notably, the study highlighted its selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable safety profile. Further mechanistic studies revealed that the compound downregulates key oncogenic signaling pathways, including PI3K/AKT and NF-κB.

In addition to its anti-cancer effects, recent research has explored the immunomodulatory potential of 25-O-methylcimigenol-3-O-β-D-xyloside. A 2024 paper in Phytomedicine reported that the compound enhances macrophage phagocytosis and modulates cytokine production, indicating its potential as an adjuvant therapy for immune-related disorders. The study also identified its interaction with Toll-like receptors (TLRs), which may explain its immunostimulatory effects.

Pharmacokinetic studies of 25-O-methylcimigenol-3-O-β-D-xyloside have also advanced in recent years. A 2023 study in Drug Metabolism and Disposition utilized LC-MS/MS to characterize its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated moderate oral bioavailability and extensive hepatic metabolism, with the parent compound and its metabolites exhibiting favorable tissue distribution profiles. These findings are critical for guiding future formulation strategies to optimize its therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of 25-O-methylcimigenol-3-O-β-D-xyloside. Current research efforts are focused on improving its solubility and stability, as well as exploring novel delivery systems such as nanoparticles and liposomes. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate its development as a therapeutic agent.

In conclusion, 25-O-methylcimigenol-3-O-β-D-xyloside (CAS: 27994-13-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent advancements in understanding its mechanisms and pharmacokinetics, position it as a promising candidate for further development. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full therapeutic potential.